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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of Nitrosyl bromide (NOBr) gas. The information is presented in a clear and structured format

to facilitate understanding and application in research and development settings. This

document summarizes key quantitative data, outlines detailed experimental methodologies for

their determination, and provides visualizations of the relevant chemical processes.

Core Thermodynamic Properties
Nitrosyl bromide is a red gas at room temperature, and its thermodynamic properties are

crucial for understanding its reactivity and stability.[1] The key thermodynamic parameters for

NOBr gas under standard conditions (298.15 K and 1 bar) are summarized in the table below.
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Thermodynamic
Property

Symbol Value Units

Standard Molar

Enthalpy of Formation
ΔfH° 82.13 kJ/mol

Standard Molar

Entropy
S° 273.53 J/mol·K

Molar Heat Capacity

at Constant Pressure
C_p 45.5 J/mol·K

Data sourced from the NIST WebBook.[2]

Experimental Protocols for Determining
Thermodynamic Properties
The accurate determination of the thermodynamic properties of Nitrosyl bromide gas requires

precise experimental techniques. The following sections describe representative methodologies

for measuring its enthalpy of formation, entropy, and for studying its decomposition equilibrium.

Determination of the Standard Molar Enthalpy of
Formation (ΔfH°) by Calorimetry
The standard molar enthalpy of formation of Nitrosyl bromide gas can be determined

indirectly using reaction calorimetry, by measuring the heat evolved or absorbed in a reaction

involving NOBr. A common method is to study the heat of decomposition.

Experimental Workflow:
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Workflow for Calorimetric Determination of ΔfH° of NOBr

Sample Preparation

Calorimetry Measurement

Data Analysis

Synthesize and purify NOBr gas

Introduce a known amount of NOBr into a reaction calorimeter

Initiate decomposition of NOBr into NO and Br2

Measure the temperature change (ΔT) of the calorimeter system

Calculate the heat of reaction (q_rxn) using the calorimeter's heat capacity

Calculate the enthalpy of decomposition (ΔH_decomp) per mole of NOBr

Apply Hess's Law to determine the ΔfH° of NOBr

Click to download full resolution via product page

Calorimetric Determination of ΔfH° of NOBr
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Methodology:

Synthesis and Purification of NOBr: Nitrosyl bromide is synthesized by the direct reaction

of nitric oxide (NO) with bromine (Br₂). The resulting gas is purified to remove any unreacted

starting materials or byproducts.

Calorimeter Setup: A high-precision reaction calorimeter, such as a bomb calorimeter, is

used. The heat capacity of the calorimeter is determined beforehand by a standard reaction

with a known enthalpy change.

Sample Introduction: A precisely measured amount (moles) of purified NOBr gas is

introduced into the reaction vessel of the calorimeter.

Decomposition Initiation: The decomposition of NOBr into NO and Br₂ is initiated. This can

be achieved by providing a small energy input, such as a spark or a rapid temperature

increase, to overcome the activation energy of the decomposition reaction.

Temperature Measurement: The temperature of the calorimeter is monitored with high

precision throughout the reaction. The maximum temperature change (ΔT) resulting from the

decomposition is recorded.

Calculation of Heat of Reaction: The heat of reaction (q_rxn) is calculated using the formula:

q_rxn = - C_cal * ΔT where C_cal is the heat capacity of the calorimeter.

Calculation of Enthalpy of Decomposition: The molar enthalpy of decomposition

(ΔH_decomp) is then determined by dividing the heat of reaction by the number of moles of

NOBr decomposed.

Application of Hess's Law: The standard molar enthalpy of formation of NOBr (ΔfH°(NOBr))

is calculated using Hess's Law and the known standard molar enthalpies of formation of the

products (NO and Br₂): 2NOBr(g) → 2NO(g) + Br₂(g) ΔH_decomp = [2 * ΔfH°(NO)] - [2 *

ΔfH°(NOBr)] By rearranging the equation and substituting the known values, the ΔfH° of

NOBr can be determined.

Determination of Standard Molar Entropy (S°) by
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b14713873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14713873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The standard molar entropy of a gas can be determined from its molecular properties obtained

through spectroscopic techniques, such as infrared (IR) and microwave spectroscopy. These

methods provide information about the vibrational and rotational energy levels of the molecule.

Experimental Workflow:

Workflow for Spectroscopic Determination of S° of NOBr

Spectroscopic Analysis

Data Extraction

Entropy Calculation

Obtain the Infrared (IR) spectrum of NOBr gas

Determine vibrational frequencies from the IR spectrum

Obtain the Microwave (MW) spectrum of NOBr gas

Determine rotational constants and molecular geometry from the MW spectrum

Calculate the vibrational and rotational partition functions

Calculate the vibrational contribution to entropy (S_vib) Calculate the rotational contribution to entropy (S_rot)

Sum the contributions to obtain the total standard molar entropy (S°)

Calculate the translational contribution to entropy (S_trans)

Click to download full resolution via product page

Spectroscopic Determination of S° of NOBr
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Methodology:

Infrared (IR) Spectroscopy: A sample of purified NOBr gas is introduced into the sample cell

of an IR spectrometer. The IR spectrum is recorded, showing absorption bands

corresponding to the fundamental vibrational modes of the NOBr molecule. From the

positions of these bands, the vibrational frequencies (ν) are determined.

Microwave (MW) Spectroscopy: The microwave spectrum of NOBr gas is obtained using a

microwave spectrometer. This provides highly accurate measurements of the rotational

constants (A, B, C) of the molecule. From these constants, the moments of inertia and the

precise molecular geometry (bond lengths and bond angle) can be determined.

Calculation of Partition Functions:

Vibrational Partition Function (q_vib): Calculated for each vibrational mode using the

determined vibrational frequencies.

Rotational Partition Function (q_rot): Calculated using the rotational constants obtained

from the microwave spectrum.

Calculation of Entropy Contributions: The total standard molar entropy (S°) is the sum of the

translational, rotational, vibrational, and electronic contributions. For a non-linear molecule

like NOBr at standard temperature, the main contributions are:

Translational Entropy (S_trans): Calculated using the Sackur-Tetrode equation, which

depends on the molecular mass and temperature.

Rotational Entropy (S_rot): Calculated from the rotational partition function.

Vibrational Entropy (S_vib): Calculated from the vibrational partition functions for each

vibrational mode.

The electronic contribution is typically negligible for NOBr at standard temperature as the

ground electronic state is non-degenerate.

Total Entropy: The individual contributions are summed to give the total standard molar

entropy of the gas.
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Study of Decomposition Equilibrium
The decomposition of Nitrosyl bromide is a reversible reaction that reaches equilibrium. The

equilibrium constant (K_p or K_c) can be determined by measuring the partial pressures or

concentrations of the reactants and products at equilibrium.

Reaction Equilibrium:

Decomposition Equilibrium of Nitrosyl Bromide

2NOBr(g)

2NO(g) + Br2(g)

Decomposition / Formation

Click to download full resolution via product page

Decomposition of Nitrosyl Bromide

Methodology:

Reaction Setup: A known initial amount of NOBr gas is placed in a sealed reaction vessel of

a known volume. The vessel is equipped with a pressure sensor and a means to measure

the composition of the gas mixture at equilibrium, such as a gas chromatograph (GC) or a

mass spectrometer (MS).

Equilibration: The vessel is maintained at a constant temperature, and the system is allowed

to reach equilibrium. The total pressure inside the vessel is monitored until it becomes

constant, indicating that equilibrium has been reached.[3][4][5][6][7]

Equilibrium Analysis:
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Using a Pressure Sensor: The total pressure at equilibrium is measured. From the

stoichiometry of the reaction, the partial pressures of NOBr, NO, and Br₂ can be

calculated.

Using GC or MS: A sample of the gas mixture at equilibrium is withdrawn and analyzed to

determine the molar concentrations or mole fractions of each component.

Calculation of the Equilibrium Constant (K_p): The equilibrium constant in terms of partial

pressures (K_p) is calculated using the following expression: K_p = (P_NO)² * (P_Br₂) /

(P_NOBr)² where P represents the partial pressure of each gas at equilibrium.

Conclusion
This technical guide has provided a detailed overview of the key thermodynamic properties of

Nitrosyl bromide gas, including its standard molar enthalpy of formation, standard molar

entropy, and molar heat capacity. Representative experimental protocols for the determination

of these properties through calorimetry and spectroscopy, as well as for the study of its

decomposition equilibrium, have been outlined. The provided data and methodologies are

essential for researchers and professionals working with this compound, enabling a deeper

understanding of its chemical behavior and facilitating its application in various scientific and

industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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